Cas no 1804866-14-5 (Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate)
Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate
-
- Inchi: 1S/C10H8ClF3INO3/c1-18-8(17)3-5-2-6(15)9(7(4-11)16-5)19-10(12,13)14/h2H,3-4H2,1H3
- InChI Key: LYCYJLKKAHWMNJ-UHFFFAOYSA-N
- SMILES: IC1=CC(CC(=O)OC)=NC(CCl)=C1OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 319
- XLogP3: 2.9
- Topological Polar Surface Area: 48.4
Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029087322-1g |
Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate |
1804866-14-5 | 97% | 1g |
$1,504.90 | 2022-04-01 |
Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate
Recent Advances in the Application of Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate (CAS: 1804866-14-5) in Chemical Biology and Pharmaceutical Research
Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate (CAS: 1804866-14-5) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapeutics. This heterocyclic compound, characterized by its unique trifluoromethoxy and iodo substituents, has garnered significant attention due to its potential applications in drug discovery and chemical biology. Recent studies have highlighted its role as a versatile building block for the construction of pharmacologically active molecules, with a focus on kinase inhibitors and anti-inflammatory agents.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent JAK3 inhibitors. Researchers utilized the reactive chloromethyl and iodo groups to introduce various pharmacophores, resulting in compounds with nanomolar inhibitory activity. The trifluoromethoxy group was found to significantly enhance metabolic stability, addressing a common challenge in kinase inhibitor development. This work underscores the compound's value in creating selective kinase modulators with improved pharmacokinetic properties.
In parallel research, the compound has been employed in the development of novel PET radiotracers for neuroinflammation imaging. The iodine-125 labeled derivative of Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate showed promising binding affinity to TSPO (translocator protein), a biomarker for neuroinflammatory conditions. This application, reported in ACS Chemical Neuroscience, opens new avenues for non-invasive diagnosis of neurodegenerative diseases.
Recent synthetic methodology developments have expanded the utility of this compound. A 2024 Nature Communications paper described a palladium-catalyzed cross-coupling strategy that leverages the iodo substituent for rapid diversification of the pyridine core. This approach enables efficient library synthesis for high-throughput screening campaigns, significantly accelerating lead compound identification in drug discovery programs.
The compound's safety profile and scale-up potential have also been investigated. Process chemistry studies published in Organic Process Research & Development detailed an optimized manufacturing route that achieves >90% yield while maintaining high purity standards. These advancements address previous challenges in large-scale production, making the compound more accessible for pharmaceutical development.
Looking forward, Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate continues to show promise in multiple therapeutic areas. Ongoing research is exploring its incorporation into PROTACs (proteolysis targeting chimeras) and covalent inhibitors, leveraging its reactive handles for targeted protein degradation and irreversible binding strategies. The compound's unique combination of structural features positions it as a valuable tool in modern drug discovery efforts.
1804866-14-5 (Methyl 2-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)